Cas no 38901-83-6 (Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-)

• Product name: Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
• CAS No: 38901-83-6
• MF: C₁₇H₁₉N₄OS+
• MW: 327.42396
• CID: 315112
• PubChem ID: 147317

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
• C.I. 11052
• C.I. Basic Blue 54
• SCHEMBL6911483
• 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline
• Basic Blue 54
• BDBM50363721
• CHEMBL1944960
• SCHEMBL13324480
• 38901-83-6
• DTXSID50192146
• Benzothiazolium, 2-((4-(dimethylamino)phenyl)azo)-6-methoxy-3-methyl-
• BB54 dye
• EINECS 239-094-5
• 2-((4-(Dimethylamino)phenyl)azo)-6-methoxy-3-methylbenzothiazoliummethyl sulphate
• DTXCID60114637
• WVUKFQBBZVBJRZ-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H19N4OS/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17/h5-11H,1-4H3/q+1
• InChI Key： WVUKFQBBZVBJRZ-UHFFFAOYSA-N
• SMILES： CN(C)C1C=CC(/N=N/C2=[N+](C)C3C=CC(OC)=CC=3S2)=CC=1

Computed Properties

• Exact Mass: 327.127957
• Monoisotopic Mass: 327.127957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 69.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C